2-{1-(2-methylbenzyl)-4-[4-(1H-pyrazol-1-yl)benzyl]-2-piperazinyl}ethanol

• IUPAC Name: 2-[1-[(2-methylphenyl)methyl]-4-[(4-pyrazol-1-ylphenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C24H30N4O/c1-20-5-2-3-6-22(20)18-27-15-14-26(19-24(27)11-16-29)17-21-7-9-23(10-8-21)28-13-4-12-25-28/h2-10,12-13,24,29H,11,14-19H2,1H3
• InChI Key: QNZHWOVYHKGTOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2CCN(CC2CCO)CC3=CC=C(C=C3)N4C=CC=N4
• Molecular Formula: C24H30N4O
• Molecular Weight: 390.5 g/mol

Description

2-{1-(2-methylbenzyl)-4-[4-(1H-pyrazol-1-yl)benzyl]-2-piperazinyl}ethanol is a chemical compound that has been extensively studied for its potential use in scientific research applications. This compound is commonly referred to as MMB-4 and is a selective agonist of the μ-opioid receptor. The μ-opioid receptor is a protein that is found in the central nervous system and is responsible for mediating the effects of opioids such as morphine and fentanyl. MMB-4 has been shown to have a high affinity for the μ-opioid receptor and has been used in a variety of research studies to investigate the role of this receptor in various physiological and biochemical processes.

Mechanism of Action

The mechanism of action of MMB-4 is related to its ability to activate the μ-opioid receptor. When MMB-4 binds to the μ-opioid receptor, it causes a conformational change in the receptor that leads to the activation of downstream signaling pathways. These signaling pathways are responsible for producing the physiological and biochemical effects of MMB-4.
Biochemical and Physiological Effects
The biochemical and physiological effects of MMB-4 are related to its ability to activate the μ-opioid receptor. When MMB-4 activates the μ-opioid receptor, it can produce a variety of effects, including pain relief, sedation, and euphoria. These effects are similar to those produced by other opioids such as morphine and fentanyl.

Advantages and Limitations for Lab Experiments

One advantage of using MMB-4 in lab experiments is that it is a selective agonist of the μ-opioid receptor. This means that it can be used to investigate the specific role of this receptor in physiological and biochemical processes without affecting other opioid receptors. However, a limitation of using MMB-4 is that it is a relatively new compound and there is still limited information available on its properties and effects.

Future Directions

There are several potential future directions for research involving MMB-4. One area of interest is the role of the μ-opioid receptor in addiction and substance abuse. MMB-4 has already been shown to reduce the amount of alcohol consumed by rats, and further research could investigate its potential use in treating addiction to other substances such as opioids and cocaine. Another area of interest is the potential use of MMB-4 in the treatment of pain. MMB-4 has been shown to reduce the severity of neuropathic pain in rats, and further research could investigate its potential use in treating chronic pain conditions in humans.

Synthesis Methods

The synthesis of MMB-4 involves a multi-step process that has been described in detail in several research papers. The initial step involves the reaction of 2-(2-methylbenzyl)piperazine with 4-(1H-pyrazol-1-yl)benzaldehyde to form an intermediate product. This intermediate is then reacted with 2-bromoethanol to form the final product, 2-{1-(2-methylbenzyl)-4-[4-(1H-pyrazol-1-yl)benzyl]-2-piperazinyl}ethanol.

Scientific Research Applications

MMB-4 has been used in several scientific research studies to investigate the role of the μ-opioid receptor in various physiological and biochemical processes. One study found that MMB-4 was able to reduce the severity of neuropathic pain in rats by activating the μ-opioid receptor. Another study found that MMB-4 was able to reduce the amount of alcohol consumed by rats, suggesting that the μ-opioid receptor may play a role in alcohol addiction.